1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one

• IUPAC Name: 1-methyl-5-phenyl-3,7-di(propanoyl)-3,7-diazabicyclo[3.3.1]nonan-9-one
• InChI: InChI=1S/C20H26N2O3/c1-4-16(23)21-11-19(3)12-22(17(24)5-2)14-20(13-21,18(19)25)15-9-7-6-8-10-15/h6-10H,4-5,11-14H2,1-3H3
• InChI Key: KXWTUZRGHPYDSS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CC2(CN(CC(C1)(C2=O)C3=CC=CC=C3)C(=O)CC)C
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one, also known as MPDPV, is a synthetic cathinone that belongs to the class of psychoactive drugs. It is a highly potent stimulant that affects the central nervous system and has been known to cause addiction and other harmful effects. Despite its negative reputation, MPDPV has been the subject of scientific research due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one involves its interaction with the dopamine transporter, which leads to an increase in dopamine levels in the brain. This results in a feeling of euphoria and increased energy levels. However, prolonged use of 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one can lead to a depletion of dopamine levels, which can cause addiction and other harmful effects.
Biochemical and Physiological Effects:
1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one has been shown to have a number of biochemical and physiological effects on the body. It increases heart rate and blood pressure, which can lead to cardiovascular problems. It also affects the release of neurotransmitters in the brain, which can cause mood swings and other psychological effects. Prolonged use of 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one can lead to addiction, psychosis, and other harmful effects.

Advantages and Limitations for Lab Experiments

1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one has a number of advantages for lab experiments, including its high potency and unique chemical structure. However, it also has a number of limitations, including its potential for addiction and other harmful effects. Researchers must take precautions when working with 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one to ensure their safety and the safety of others.

Future Directions

There are a number of future directions for research on 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one. One area of interest is its potential as a treatment for Parkinson's disease. Researchers are also investigating the potential of 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one as a tool for studying the dopamine system in the brain. Additionally, there is interest in developing safer and more effective synthetic cathinones that can be used for therapeutic purposes.
Conclusion:
In conclusion, 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one is a synthetic cathinone that has been the subject of scientific research due to its unique chemical structure and potential therapeutic applications. While it has a number of advantages for lab experiments, researchers must take precautions when working with 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one to ensure their safety and the safety of others. There are a number of future directions for research on 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one, including its potential as a treatment for Parkinson's disease and its use as a tool for studying the dopamine system in the brain.

Synthesis Methods

The synthesis of 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one involves several steps, starting with the reaction of 1-phenyl-2-propanone with methylamine to form N-methyl-1-phenylpropan-2-amine. This intermediate is then reacted with 3,4-methylenedioxyphenylpropan-2-one to form the final product, 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one. The synthesis process requires specialized equipment and knowledge of organic chemistry and is not recommended for amateur chemists.

Scientific Research Applications

1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one has an affinity for the dopamine transporter, which is responsible for regulating dopamine levels in the brain. This suggests that 1-methyl-5-phenyl-3,7-dipropionyl-3,7-diazabicyclo[3.3.1]nonan-9-one may have potential as a treatment for Parkinson's disease, a neurodegenerative disorder characterized by a loss of dopamine-producing neurons.